Cas no 1805368-12-0 (2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde)

• Product Name: 2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde
• CAS No: 1805368-12-0
• MF: C₇H₅F₂N₃O₃
• MW: 217.129708051682
• CID: 4857120
• Update Time: 2025-06-13

2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde

• Inchi： 1S/C7H5F2N3O3/c8-6(9)5-3(2-13)4(12(14)15)1-11-7(5)10/h1-2,6H,(H2,10,11)
• InChI Key： VRZKTWYEZUKLPI-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(C=1C=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 0.4
• Topological Polar Surface Area: 102

Additional information on 2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde

Research Brief on 2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde (CAS: 1805368-12-0)

2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde (CAS: 1805368-12-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and nitro functional groups, has shown promising potential in various applications, including drug discovery and development. The purpose of this research brief is to provide an overview of the latest findings related to this compound, its synthesis, biological activities, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde. A study published in the Journal of Medicinal Chemistry (2023) detailed a scalable synthetic route for this compound, highlighting its high yield and purity. The researchers employed a multi-step synthesis involving the introduction of the difluoromethyl group via a palladium-catalyzed cross-coupling reaction, followed by nitration and formylation steps. The optimized synthetic protocol has paved the way for further exploration of this compound's biological properties.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde exhibits potent inhibitory effects against certain kinases involved in inflammatory pathways. Specifically, the compound was found to inhibit the activity of JAK3 kinase with an IC50 value of 0.8 μM, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Further mechanistic studies are underway to elucidate the exact binding mode and selectivity profile of this compound.

Another area of interest is the compound's potential application in oncology. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that 2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde showed selective cytotoxicity against certain cancer cell lines, including non-small cell lung cancer (NSCLC) and colorectal cancer cells. The researchers attributed this activity to the compound's ability to induce apoptosis via the mitochondrial pathway. These findings underscore the need for further preclinical evaluation to assess its therapeutic potential.

Despite these promising results, challenges remain in the development of 2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through structural optimization and formulation strategies. Ongoing research is focused on derivatizing the core structure to improve its pharmacokinetic properties while retaining its biological activity.

In conclusion, 2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxaldehyde (CAS: 1805368-12-0) represents a promising scaffold for drug discovery, with demonstrated activity in both inflammatory and oncological contexts. Continued research efforts are essential to fully exploit its therapeutic potential and overcome existing challenges. This brief highlights the importance of interdisciplinary collaboration in advancing the development of novel chemical entities in the field of chemical biology and medicinal chemistry.